Cas no 63327-58-2 (4-tert-Butyl 1-methyl L-leucyl-L-aspartate)

• Product Name: 4-tert-Butyl 1-methyl L-leucyl-L-aspartate
• CAS No: 63327-58-2
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 2843833
• PubChem ID: 71372911
• Update Time: 2025-04-21

4-tert-Butyl 1-methyl L-leucyl-L-aspartate Chemical and Physical Properties

Names and Identifiers

• DTXSID90795756
• 63327-58-2
• 4-tert-Butyl 1-methyl L-leucyl-L-aspartate

• Inchi： 1S/C15H28N2O5/c1-9(2)7-10(16)13(19)17-11(14(20)21-6)8-12(18)22-15(3,4)5/h9-11H,7-8,16H2,1-6H3,(H,17,19)/t10-,11-/m0/s1
• InChI Key： WXEACJBRTRENSU-QWRGUYRKSA-N
• SMILES： O(C(C[C@@H](C(=O)OC)NC([C@H](CC(C)C)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.19982200Da
• Monoisotopic Mass: 316.19982200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų